Cas no 2171261-46-2 (5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-3-carboxylic acid)

• Product Name: 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-3-carboxylic acid
• CAS No: 2171261-46-2
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6529197
• PubChem ID: 165515599
• Update Time: 2025-05-21

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-3-carboxylic acid
• 5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]pyridine-3-carboxylic acid
• 2171261-46-2
• EN300-1506222

• Inchi： 1S/C26H25N3O5/c1-15(2)23(24(30)28-17-11-16(25(31)32)12-27-13-17)29-26(33)34-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,15,22-23H,14H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t23-/m0/s1
• InChI Key： LVGVSKHEWBIRRA-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(NC1C=NC=C(C(=O)O)C=1)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 118Ų

Additional information on 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-3-carboxylic acid

Introduction to 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-3-carboxylic acid (CAS No. 2171261-46-2)

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-3-carboxylic acid, identified by its CAS number 2171261-46-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core, an amino acid derivative moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The pyridine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In this compound, the pyridine ring is further functionalized with an amide group and a carboxylic acid moiety, which can participate in hydrogen bonding and ionic interactions, enhancing its binding affinity to biological targets. The (9H-fluoren-9-yl)methoxycarbonyl group serves as a protecting group for the amino function, which is crucial in peptide synthesis and drug development. Its removal under specific conditions can unveil the reactive amino group, allowing for further derivatization or coupling reactions.

The stereochemistry of the compound is also of great interest. The (2S) configuration at the second carbon of the amino acid derivative moiety indicates the presence of an enantiomerically pure compound. Chirality plays a pivotal role in pharmaceuticals, as different enantiomers of a molecule can exhibit distinct pharmacological activities. This enantiopure nature makes 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-3-carboxylic acid a valuable intermediate in the synthesis of enantiomerically pure drugs, which are often more effective and have fewer side effects compared to racemic mixtures.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with high accuracy. Studies have shown that the pyridine core and the amide group can form stable hydrogen bonds with polar residues in protein active sites, while the fluorenylmethoxycarbonyl group can engage in hydrophobic interactions. These insights have guided the design of novel derivatives with enhanced binding affinity and selectivity.

The Fmoc protecting group is particularly noteworthy due to its widespread use in peptide synthesis. Its stability under mild basic conditions makes it an ideal choice for protecting amino groups during multi-step synthetic routes. Once the protecting group is removed, the reactive amino group can be readily coupled to other molecules via amide bond formation, a fundamental reaction in drug synthesis. This property has made 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-3-carboxylic acid a versatile building block in constructing complex peptidomimetics and drug candidates.

In addition to its synthetic utility, this compound has shown promise in several preclinical studies. Researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of the pyridine core, amide group, and fluorenylmethoxycarbonyl protecting group provides multiple sites for functionalization, allowing for the creation of highly specific inhibitors targeting aberrant signaling pathways.

The carboxylic acid moiety at the end of the molecule further extends its potential applications. This functional group can be used for further derivatization via esterification or amidation reactions, enabling the construction of diverse chemical libraries for high-throughput screening. Such libraries are essential tools in drug discovery pipelines, allowing researchers to identify novel lead compounds with desired pharmacological properties.

Recent studies have also highlighted the importance of solubility and bioavailability in drug candidates. The structural features of 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-3-carboxylic acid contribute to its good solubility in both polar and non-polar solvents, making it suitable for various formulation strategies. This property is crucial for ensuring adequate absorption and distribution within the body following administration.

The compound's stability under various storage conditions is another critical factor that enhances its practicality as a pharmaceutical intermediate. Studies have demonstrated that it remains stable when stored at room temperature or under refrigeration, ensuring long-term viability without significant degradation. This stability reduces storage costs and logistical challenges associated with handling pharmaceutical intermediates.

From a synthetic chemistry perspective, 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-3-carboxylic acid exemplifies the elegance of modern organic synthesis. Its complex structure is synthesized through a series of well-planned reactions that showcase advances in catalytic methods and asymmetric synthesis techniques. These synthetic strategies not only produce high yields but also minimize unwanted byproducts, ensuring purity and efficiency.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the development of novel compounds like this one. Predictive models can now forecast optimal reaction conditions and predict structural modifications that enhance pharmacological activity. These computational tools have been instrumental in identifying promising candidates for further preclinical evaluation.

In conclusion,5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridine-3-carboxylic acid (CAS No. 2171261-46-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features, stereochemical purity, and versatile synthetic applications. Its potential as an intermediate in drug development underscores its importance in advancing therapeutic strategies against various diseases.